Cas no 852374-03-9 (N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)
N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
- 852374-03-9
- N-(4-acetylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
- F0676-0294
- AB00671968-01
- AKOS024595212
- SR-01000099051
- N-(4-acetylphenyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- SR-01000099051-1
- N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
- Acetamide, N-(4-acetylphenyl)-2-[[3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
-
- Inchi: 1S/C21H16FN5O2S/c1-13(28)14-4-8-17(9-5-14)23-19(29)12-30-20-11-10-18-24-25-21(27(18)26-20)15-2-6-16(22)7-3-15/h2-11H,12H2,1H3,(H,23,29)
- InChI Key: NYDUUSPMHOOSPE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1
Computed Properties
- Exact Mass: 421.10087411g/mol
- Monoisotopic Mass: 421.10087411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 115Ų
N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0676-0294-2μmol |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-5μmol |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-10μmol |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-20μmol |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-1mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-2mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-3mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-4mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-5mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0294-10mg |
N-(4-acetylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
852374-03-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
N-(4-Acetylphenyl)-2-{3-(4-Fluorophenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamide: A Comprehensive Overview
N-(4-Acetylphenyl)-2-{3-(4-Fluorophenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamide, also known by its CAS Registry Number 852374-03-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate heterocyclic framework and functional groups, which contribute to its potential applications in drug development and advanced materials. Recent studies have highlighted its promising properties in modulating cellular pathways and its stability under various environmental conditions.
The molecular structure of this compound is composed of several key components: the 1,2,4-triazolo[4,3-b]pyridazine ring system, a thioether linkage, and an N-acetylphenyl group. The triazolo-pyridazine moiety is a fused bicyclic structure that is known for its aromaticity and potential to engage in hydrogen bonding. This feature makes it particularly interesting for researchers exploring ligand-based drug design. The thioether group (-S-) serves as a flexible linker, enhancing the molecule's ability to adopt various conformations that are critical for binding to target proteins.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the thioether linkage with high precision. These methods not only improve the yield but also ensure the high purity of the final product, which is essential for subsequent biological evaluations.
In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes associated with neurodegenerative diseases. Studies conducted in vitro have demonstrated its ability to modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The presence of the fluorophenyl group within the molecule enhances its lipophilicity, thereby improving its ability to cross cellular membranes and interact with intracellular targets.
Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid heterocyclic core and sulfur-containing linkage make it a promising candidate for use in polymer-based materials with enhanced thermal stability. Recent research has focused on incorporating this compound into polymeric matrices to create advanced composites with applications in aerospace and electronics.
The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in the Journal of Medicinal Chemistry highlighted its synthesis via a convergent approach that minimizes side reactions and maximizes stereochemical control. Another study reported in Chemical Communications explored its photophysical properties, revealing its potential as a fluorescent probe for sensing applications.
In conclusion, N-(4-Acetylphenyl)-2-{3-(4-Fluorophenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamide (CAS No: 852374-03-9) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool for advancing both therapeutic development and material innovation.
852374-03-9 (N-(4-acetylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)